Cas no 86153-38-0 (∆9,11-Dehydro-17a-cyanomethyl Estradiol)

• Product Name: ∆9,11-Dehydro-17a-cyanomethyl Estradiol
• CAS No: 86153-38-0
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• CID: 1063480
• Update Time: 2025-11-02

∆9,11-Dehydro-17a-cyanomethyl Estradiol Chemical and Physical Properties

Names and Identifiers

• ?9,11-Dehydro-17α-cyanomethyl Estradiol
• 9,11-Dehydro-17α-cyanomethyl Estradiol
• ∆9,11-Dehydro-17α-cyanomethyl Estradiol
• 17α-cyanomethyl-1,3,5(10),9(11)-estratetraene-3,17-diol
• 9,11-Dehydro-17a-cyanomethyl Estradiol
• 9,11-Dehydro-17Alpha-cyanomethyl Estradiol
• 17α-Cyanomethylestra-1,3,5(10),9(11)-tetraene-3,17β-diol
• STS 825
• ∆9,11-Dehydro-17a-cyanomethyl Estradiol

• Inchi： 1S/C20H23NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h3,5-6,12,17-18,22-23H,2,4,7-10H2,1H3/t17-,18+,19+,20-/m1/s1
• InChI Key： LPEAVAOTAWKUPC-FUMNGEBKSA-N
• SMILES： C[C@@]12[C@](O)(CC#N)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3C1=CC2)O

Computed Properties

• Exact Mass: 309.17300

Experimental Properties

• PSA: 64.25000
• LogP: 3.80278

Additional information on ∆9,11-Dehydro-17a-cyanomethyl Estradiol

∆9,11-Dehydro-17a-cyanomethyl Estradiol (CAS No. 86153-38-0): A Comprehensive Overview

∆9,11-Dehydro-17a-cyanomethyl Estradiol (CAS No. 86153-38-0) is a synthetic steroidal compound that has garnered significant attention in the field of medicinal chemistry and endocrinology. This compound, often referred to as a modified derivative of estradiol, exhibits unique structural features that make it a subject of interest for researchers exploring novel therapeutic agents. The presence of the ∆9,11 double bond and the 17a-cyanomethyl substitution distinguishes it from natural estrogens, potentially altering its biological activity and pharmacokinetic properties.

The chemical structure of ∆9,11-Dehydro-17a-cyanomethyl Estradiol includes a steroidal backbone with an aromatic A-ring, a characteristic feature of estrogenic compounds. The ∆9,11 unsaturation introduces rigidity into the molecule, which may influence its binding affinity to estrogen receptors (ERα and ERβ). The 17a-cyanomethyl group is a key modification that can impact the compound's metabolic stability and tissue selectivity. These structural attributes make it a valuable candidate for studying estrogen receptor modulation and developing targeted therapies for hormone-related conditions.

In recent years, the demand for steroid derivatives with tailored biological activities has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are particularly interested in compounds like ∆9,11-Dehydro-17a-cyanomethyl Estradiol due to their potential applications in treating conditions such as menopausal symptoms, osteoporosis, and certain hormone-dependent cancers. The compound's ability to selectively modulate estrogen receptors without eliciting unwanted side effects is a key area of investigation.

The synthesis of ∆9,11-Dehydro-17a-cyanomethyl Estradiol typically involves multi-step organic transformations, starting from readily available steroidal precursors. Key steps include the introduction of the ∆9,11 double bond via dehydrogenation and the attachment of the cyanomethyl group at the 17a position. These synthetic routes require careful optimization to ensure high yield and purity, as impurities can significantly affect the compound's biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the final product.

From a pharmacological perspective, ∆9,11-Dehydro-17a-cyanomethyl Estradiol has shown promise in preclinical studies. Its binding affinity to estrogen receptors and its ability to activate or inhibit downstream signaling pathways are under active investigation. Some studies suggest that the compound may exhibit tissue-selective estrogenic activity, making it a potential candidate for selective estrogen receptor modulators (SERMs). This property is particularly valuable for developing therapies that target specific tissues while minimizing systemic effects.

The market for steroid-based therapeutics is evolving rapidly, with increasing emphasis on safer and more effective alternatives to traditional hormone replacement therapies. ∆9,11-Dehydro-17a-cyanomethyl Estradiol is part of this trend, as researchers explore its potential to address unmet medical needs. The compound's unique structure and biological profile position it as a noteworthy contender in the field of endocrine research and drug development.

In addition to its therapeutic potential, ∆9,11-Dehydro-17a-cyanomethyl Estradiol is also of interest in basic research. Scientists use it as a tool to study the structure-activity relationships (SAR) of estrogenic compounds and to elucidate the mechanisms of estrogen receptor signaling. These studies contribute to a deeper understanding of hormone action and pave the way for the design of next-generation hormone therapies.

As the scientific community continues to explore the applications of ∆9,11-Dehydro-17a-cyanomethyl Estradiol, regulatory considerations remain paramount. Ensuring the compound's safety and efficacy through rigorous preclinical and clinical testing is essential before it can be approved for therapeutic use. Researchers must also address potential challenges related to bioavailability, metabolism, and drug interactions to maximize its clinical utility.

In conclusion, ∆9,11-Dehydro-17a-cyanomethyl Estradiol (CAS No. 86153-38-0) represents a fascinating example of how structural modifications can enhance the biological properties of natural hormones. Its potential applications in medicine and research highlight the importance of continued exploration in this area. As the field of endocrine pharmacology advances, compounds like this will likely play a pivotal role in shaping the future of hormone-based therapies.